![molecular formula C20H32N2O3 B5871502 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine](/img/structure/B5871502.png)
1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine, also known as CTMP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has gained attention in recent years due to its potential therapeutic applications in treating various neurological disorders.
Mechanism of Action
1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine works by inhibiting the reuptake of dopamine, a neurotransmitter that is responsible for regulating mood, motivation, and cognition. By blocking the reuptake of dopamine, 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine increases the levels of dopamine in the brain, leading to improved cognitive function, increased motivation, and improved mood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine include increased dopamine release, improved cognitive function, increased motivation, and improved mood. It has also been found to have anxiolytic and antidepressant effects, making it a potential therapeutic agent for treating anxiety and depression.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine is its selectivity for dopamine reuptake inhibition, which makes it a potentially safer alternative to other psychoactive substances. However, due to its psychoactive nature, 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine presents certain limitations for lab experiments, such as the need for specialized equipment and trained personnel to handle the substance safely.
Future Directions
There are several potential future directions for research on 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine, including its potential therapeutic applications in treating various neurological disorders, its effects on other neurotransmitters and receptors in the brain, and its potential for abuse and addiction. Further studies are needed to fully understand the potential benefits and risks of 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine as a therapeutic agent.
Synthesis Methods
The synthesis of 1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine involves the reaction of 1-cyclohexylpiperazine with 2,4,5-trimethoxybenzyl chloride in the presence of a base. The resulting product is then purified through recrystallization and characterized using various spectroscopic techniques.
Scientific Research Applications
1-cyclohexyl-4-(2,4,5-trimethoxybenzyl)piperazine has been studied extensively for its potential therapeutic applications in treating various neurological disorders such as attention deficit hyperactivity disorder (ADHD), depression, and anxiety. It has been found to act as a selective dopamine reuptake inhibitor, which means that it increases the levels of dopamine in the brain, leading to improved cognitive function and mood.
properties
IUPAC Name |
1-cyclohexyl-4-[(2,4,5-trimethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H32N2O3/c1-23-18-14-20(25-3)19(24-2)13-16(18)15-21-9-11-22(12-10-21)17-7-5-4-6-8-17/h13-14,17H,4-12,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJEVEXDPDAIJRR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1CN2CCN(CC2)C3CCCCC3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H32N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.